(±)-Isomenthone
(±)-Isomenthone
(-)-Menthone, also known as L-menthone or p-menthan-3-one, belongs to the class of organic compounds known as menthane monoterpenoids. These are monoterpenoids with a structure based on the o-, m-, or p-menthane backbone. P-menthane consists of the cyclohexane ring with a methyl group and a (2-methyl)-propyl group at the 1 and 4 ring position, respectively. The o- and m- menthanes are much rarer, and presumably arise by alkyl migration of p-menthanes. Thus, (-)-menthone is considered to be an isoprenoid lipid molecule (-)-Menthone exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, (-)-menthone is primarily located in the membrane (predicted from logP) and cytoplasm (-)-Menthone exists in all eukaryotes, ranging from yeast to humans (-)-Menthone is a fresh, green, and minty tasting compound that can be found in a number of food items such as eggplant, mamey sapote, roman camomile, and beech nut. This makes (-)-menthone a potential biomarker for the consumption of these food products.
P-menthan-3-one is a p-menthane monoterpenoid that is p-menthane substituted by an oxo group at position 3. It has a role as a plant metabolite and a volatile oil component.
P-menthan-3-one is a p-menthane monoterpenoid that is p-menthane substituted by an oxo group at position 3. It has a role as a plant metabolite and a volatile oil component.
Brand Name:
Vulcanchem
CAS No.:
491-07-6
VCID:
VC0150117
InChI:
InChI=1S/C10H18O/c1-7(2)9-5-4-8(3)6-10(9)11/h7-9H,4-6H2,1-3H3/t8-,9-/m0/s1
SMILES:
CC1CCC(C(=O)C1)C(C)C
Molecular Formula:
C10H18O
Molecular Weight:
154.25 g/mol
(±)-Isomenthone
CAS No.: 491-07-6
Reference Standards
VCID: VC0150117
Molecular Formula: C10H18O
Molecular Weight: 154.25 g/mol
CAS No. | 491-07-6 |
---|---|
Product Name | (±)-Isomenthone |
Molecular Formula | C10H18O |
Molecular Weight | 154.25 g/mol |
IUPAC Name | (2S,5S)-5-methyl-2-propan-2-ylcyclohexan-1-one |
Standard InChI | InChI=1S/C10H18O/c1-7(2)9-5-4-8(3)6-10(9)11/h7-9H,4-6H2,1-3H3/t8-,9-/m0/s1 |
Standard InChIKey | NFLGAXVYCFJBMK-UHFFFAOYSA-N |
Isomeric SMILES | C[C@H]1CC[C@H](C(=O)C1)C(C)C |
SMILES | CC1CCC(C(=O)C1)C(C)C |
Canonical SMILES | CC1CCC(C(=O)C1)C(C)C |
Boiling Point | 210 °C |
Colorform | Colorless, oily, mobile liq |
Density | 0.888-0.895 0.895-0.925 |
Melting Point | Mp -6 ° |
Physical Description | Liquid colourless to pale yellowish liquid with a mint-like odour colourless slightly oily liquid with a peppermint odou |
Description | (-)-Menthone, also known as L-menthone or p-menthan-3-one, belongs to the class of organic compounds known as menthane monoterpenoids. These are monoterpenoids with a structure based on the o-, m-, or p-menthane backbone. P-menthane consists of the cyclohexane ring with a methyl group and a (2-methyl)-propyl group at the 1 and 4 ring position, respectively. The o- and m- menthanes are much rarer, and presumably arise by alkyl migration of p-menthanes. Thus, (-)-menthone is considered to be an isoprenoid lipid molecule (-)-Menthone exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, (-)-menthone is primarily located in the membrane (predicted from logP) and cytoplasm (-)-Menthone exists in all eukaryotes, ranging from yeast to humans (-)-Menthone is a fresh, green, and minty tasting compound that can be found in a number of food items such as eggplant, mamey sapote, roman camomile, and beech nut. This makes (-)-menthone a potential biomarker for the consumption of these food products. P-menthan-3-one is a p-menthane monoterpenoid that is p-menthane substituted by an oxo group at position 3. It has a role as a plant metabolite and a volatile oil component. |
Solubility | 0.497 mg/mL at 25 °C Sol in alc, fixed oils; very slightly sol in water. SOL IN MOST COMMON ORG SOLVENTS In water, 688 mg/l @ 25 °C soluble in alcohol and most fixed oils; very slightly soluble in water 1 ml in 3 ml of 70% alcohol (in ethanol) |
Synonyms | (2R,5R)-rel-5-Methyl-2-(1-methylethyl)-cyclohexanone;_x000B_cis-5-Methyl-2-(1-methylethyl)-cyclohexanone; cis-p-Menthan-3-one; Isomenthone; cis-Menthone; cis-p-Menthone; dl-Isomenthone; α-Isomenthone |
PubChem Compound | 6432469 |
Last Modified | Nov 11 2021 |
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